Cas no 20734-70-7 (1,3-Benzenediol,5-nitro-)

1,3-Benzenediol,5-nitro- (CAS 610-29-7), also known as 5-nitroresorcinol, is a nitro-substituted aromatic diol with applications in organic synthesis and specialty chemical production. Its key advantages include its role as an intermediate in the synthesis of dyes, pharmaceuticals, and agrochemicals due to the reactivity of both hydroxyl and nitro functional groups. The compound exhibits moderate solubility in polar solvents, facilitating its use in various reaction conditions. Its nitro group enhances electrophilic substitution potential, making it valuable for further functionalization. Careful handling is required due to its potential irritant properties, but its stability under controlled conditions ensures reliable performance in synthetic workflows.

1,3-Benzenediol,5-nitro- structure

Product Name:1,3-Benzenediol,5-nitro-

CAS No:20734-70-7

MF:C₆H₅NO₄

MW:155.108201742172

CID:241498

PubChem ID:10627867

Update Time:2025-05-27

1,3-Benzenediol,5-nitro- Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzenediol,5-nitro-
- Resorcinol,5-nitro- (8CI)
- 5-nitroresorcinol
- 20734-70-7
- AKOS004121453
- CHEBI:202830
- 5-Nitro-l,3-benzenediol
- SCHEMBL69389
- 5-nitrobenzene-1,3-diol
- Inchi： 1S/C6H5NO4/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3,8-9H
- InChI Key： VNIXZWLYQDIGNU-UHFFFAOYSA-N
- SMILES： OC1C=C(C=C(C=1)[N+](=O)[O-])O

Computed Properties

Exact Mass: 155.02185764g/mol
Monoisotopic Mass: 155.02185764g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 86.3Å²

1,3-Benzenediol,5-nitro- Pricemore >>

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